1-(3,5-Dimethoxyphenyl)-2-(4-methoxyphenyl)ethanol

• Molecular Formula: C17H20O4
• Molecular Weight: 288.34 g/mol
• IUPAC Name: 1-(3,5-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanol
• InChI: InChI=1S/C17H20O4/c1-19-14-6-4-12(5-7-14)8-17(18)13-9-15(20-2)11-16(10-13)21-3/h4-7,9-11,17-18H,8H2,1-3H3
• InChI Key: UABZBLSXYRFMFA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(C2=CC(=CC(=C2)OC)OC)O

Description

1-(3,5-Dimethoxyphenyl)-2-(4-methoxyphenyl)ethanol is a useful research compound. Its molecular formula is C17H20O4 and its molecular weight is 288.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

160 ml of methanol, 32.6 g of recrystallized 1-(3,5-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone prepared according to Example 4 (114 mmol) and 3.25 g of 5% Pd/C of JM type 87 L are introduced into a hydrogenation reactor and hydrogen is introduced under a pressure of 5 to 6 bar at ambient temperature for 10 h. The catalyst is filtered off at 40° C. and the temperature is brought back to ambient temperature in order to recover 29 g of 1-(3,5-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanol, i.e. a yield of 88.4% with respect to the starting ketone, which exhibits a melting point of 101-102° C.

Synthesis routes and methods II

Procedure details

5 g of precipitated 1-(3,5-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone (1.74 mmol) prepared according to Example 4 are introduced into 75 ml of methanol and 62.5 ml of THF in a 250 ml three-necked round-bottomed flask. 0.78 g of sodium borohydride (1.1 eq.) is added at ambient temperature over approximately 1 h. The reaction medium is kept stirred for 1 h and concentrated and the residue is taken up in 50 ml of a water/methanol (50/50 by volume) mixture. The precipitate obtained is filtered off and washed on the filter with 25 ml of water/methanol (50/50 by volume). 5 g of a white precipitate are recovered, which precipitate, by NMR, corresponds to the expected 1-(3,5-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanol, i.e. a virtually quantitative yield.